Cas no 5445-99-8 ( )

• Product Name: &nbsp
• CAS No: 5445-99-8
• MF: C₁₆H₂₀ClN
• MW: 261.789703369141
• CID: 941376
• PubChem ID: 22270651
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,4-diphenylbutan-2-amine,hydrochloride
• 1-Methyl-2,3-diphenyl-propylamin, Hydrochlorid
• 1-methyl-2,3-diphenyl-propylamine, hydrochloride
• 2-amino-3,4-diphenylbutane hydrochloride
• 2-amino-3,4-diphenylbutane hydrochloride salt
• NSC17145
• SureCN3372086
• DTXSID30624117
• SCHEMBL3372086
• 3,4-diphenylbutan-2-amine
• 3,4-Diphenylbutan-2-amine--hydrogen chloride (1/1)
• 5445-99-8
• NSC-17145
• DS-004644
•  

• Inchi： 1S/C16H19N.ClH/c1-13(17)16(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14;/h2-11,13,16H,12,17H2,1H3;1H
• InChI Key： VJHPKJFCLJFBGJ-UHFFFAOYSA-N
• SMILES： Cl.NC(C)C(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.15187
• Monoisotopic Mass: 261.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 4.86240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes